Cas no 750599-06-5 (4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide)

• Product Name: 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide
• CAS No: 750599-06-5
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 3106809
• PubChem ID: 3852288
• Update Time: 2025-10-17

4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carbohydrazide
• 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide
• G36186
• SR-01000052933-1
• CHEMBL1499237
• AKOS008965157
• CS-0221316
• SR-01000052933
• Z55928922
• SMR000153063
• 4H,5H,6H,7H,8H,9H-cycloocta[b]thiophene-2-carbohydrazide
• MLS000565986
• HMS2187B08
• 750599-06-5
• EN300-08852

• Inchi： 1S/C11H16N2OS/c12-13-11(14)10-7-8-5-3-1-2-4-6-9(8)15-10/h7H,1-6,12H2,(H,13,14)
• InChI Key： RJZNGIMIWYNIKV-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2=C1CCCCCC2

Computed Properties

• Exact Mass: 224.09833431Da
• Monoisotopic Mass: 224.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide

Introduction to 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide (CAS No. 750599-06-5)

4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide (CAS No. 750599-06-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiophene derivatives and is characterized by its cyclooctabthiophene core and carbohydrazide functional group. The combination of these structural features endows the compound with a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceuticals.

The cyclooctabthiophene core is a cyclic structure composed of eight thiophene rings, which are known for their excellent electronic and optical properties. Thiophenes are widely used in the synthesis of conductive polymers and organic semiconductors due to their ability to facilitate charge transport. The presence of the carbohydrazide functional group further enhances the compound's reactivity and functional versatility, making it an attractive building block for the design of novel materials.

Recent research has highlighted the potential of 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide in several key areas. In the field of organic electronics, this compound has shown promise as a component in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) devices. The high conjugation length provided by the cyclooctabthiophene core allows for efficient charge transport and light absorption, which are crucial for the performance of these devices.

In addition to its applications in electronics, 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide has also been explored for its potential in pharmaceutical research. The carbohydrazide group can undergo various chemical reactions to form bioactive molecules with therapeutic properties. For instance, hydrazides are known to form stable complexes with metal ions and can be used as chelating agents in drug delivery systems. Furthermore, the structural flexibility of the compound allows for the introduction of additional functional groups that can enhance its pharmacological activity.

The synthesis of 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide typically involves a multi-step process that includes the formation of the cyclooctabthiophene core followed by functionalization with the carbohydrazide group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the complex thiophene framework.

The physical and chemical properties of 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and electronic properties of the compound. For instance, NMR spectroscopy has revealed the presence of distinct chemical shifts corresponding to different protons in the molecule, while X-ray crystallography has elucidated the three-dimensional arrangement of atoms within the crystal lattice.

In terms of thermal stability and solubility, 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide exhibits good thermal stability up to temperatures exceeding 300°C. This property is crucial for its use in high-temperature applications such as electronic devices and catalytic processes. Additionally, the compound shows moderate solubility in common organic solvents like chloroform and dimethylformamide (DMF), which facilitates its processing and integration into various materials systems.

The environmental impact of 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide is another important consideration. Recent studies have focused on developing sustainable synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound align with eco-friendly practices.

In conclusion, 4H,5H,6H,7H,8H,9H-cyclooctabthiophene-2-carbohydrazide (CAS No. 750599-06-5) is a multifaceted compound with a wide range of potential applications in both materials science and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for developing advanced materials with superior electronic and optical properties. Ongoing research continues to uncover new possibilities for this intriguing molecule.